Cas no 380357-17-5 (Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel-)
380357-17-5 structure
Product Name:Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel-
CAS No:380357-17-5
MF:C6H11NO3
MW:145.156441926956
CID:298295
PubChem ID:11171046
Update Time:2025-04-19
Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel-
- 1-Acetyl-cis-3,4-pyrrolidinediol
- 3,4-Pyrrolidinediol,1-acetyl-, (3R,4S)-rel- (9CI)
- 1-((3R,4S)-3,4-Dihydroxypyrrolidin-1-yl)ethanone
- SCHEMBL14193291
- 380357-17-5
- AKOS017957556
-
- Inchi: 1S/C6H11NO3/c1-4(8)7-2-5(9)6(10)3-7/h5-6,9-10H,2-3H2,1H3/t5-,6+
- InChI Key: AMZMDOVZRXIOIT-OLQVQODUSA-N
- SMILES: O[C@@H]1CN(C(C)=O)C[C@@H]1O
Computed Properties
- Exact Mass: 145.07389321g/mol
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 60.8Ų
Ethanone,1-[(3R,4S)-3,4-dihydroxy-1-pyrrolidinyl]-, rel- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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